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Compound of Interest

Compound Name: Antimony trichloride, diphenyl-

Cat. No.: B1615433

Essential Safety and Handling Guide for
Diphenylantimony Trichloride

Disclaimer: Specific safety data for "Diphenylantimony trichloride" is not readily available. This
guide is based on the well-documented hazards of the closely related and highly hazardous
compound, Antimony Trichloride, and general principles for handling organoantimony
compounds. It is imperative to consult a certified safety professional and the specific Safety
Data Sheet (SDS) provided by the supplier before handling this substance.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Diphenylantimony Trichloride. The following
procedures are designed to minimize risks and ensure safe handling, storage, and disposal.

Personal Protective Equipment (PPE)

The primary routes of exposure to antimony compounds are inhalation and skin contact.[1]
Therefore, robust personal protective equipment is mandatory.[2]

Minimum PPE Requirements:
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PPE Category

Specification

Rationale

Respiratory Protection

A NIOSH-approved full-
facepiece respirator with N100
filters or a supplied-air
respirator operated in a
pressure-demand or other

positive-pressure mode.[3]

To prevent inhalation of dusts
and fumes, which can cause
respiratory irritation and

systemic toxic effects.[4]

Eye and Face Protection

Chemical safety goggles and a
full-face shield.[3][5]

To protect against splashes
and dust, which can cause
severe eye burns and

permanent damage.[2][4]

Hand Protection

Impervious gloves, such as
nitrile or neoprene rubber.
Gloves must be inspected
before use and disposed of

after contamination.

To prevent skin contact, which
can cause severe burns and

skin corrosion.[2][6]

Body Protection

A chemical-resistant lab coat,
apron, or coveralls. A full
chemical-resistant suit may be
required for large quantities or

in case of a spill.[7]

To protect the skin from
contact with the chemical.[7]
Contaminated clothing should
be removed immediately and
laundered by informed

individuals.[3]

Foot Protection

Closed-toe shoes, preferably

chemical-resistant boots.[3]

To protect feet from spills.

Engineering Controls

Personal protective equipment should always be used in conjunction with appropriate

engineering controls to minimize exposure.
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Control Type Specification

All handling of Diphenylantimony Trichloride

must be conducted in a certified chemical fume

Ventilation ) o o
hood with sufficient local exhaust ventilation.[5]
[8]
An emergency eyewash station and a safety
Safety Equipment shower must be readily accessible in the

immediate work area.[8][9]

Occupational Exposure Limits

The following table summarizes the occupational exposure limits for antimony and its
compounds. These should be strictly adhered to.

Time-Weighted Average

Organization Exposure Limit (as Sh)
(TWA)
OSHA (PEL) 0.5 mg/m3 8-hour workshift[3][5]
ACGIH (TLV) 0.5 mg/m3 8-hour workshift[3][5]
NIOSH (REL) 0.5 mg/m3 10-hour workshift[7]
_ Immediately Dangerous to Life
IDLH 50 mg/m3 (as Antimony)

and Health[3]

Procedural Workflow for Handling
Diphenylantimony Trichloride

The following diagram outlines the essential steps for safely handling Diphenylantimony
Trichloride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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